Cas no 2229321-48-4 (5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine
• CAS No: 2229321-48-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6122991
• PubChem ID: 165709018
• Update Time: 2025-10-29

5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine
• EN300-1927939
• 2229321-48-4

• Inchi： 1S/C10H9BrN2O2/c1-14-9-4-6(2-3-7(9)11)8-5-10(12)13-15-8/h2-5H,1H3,(H2,12,13)
• InChI Key： YDNJELJBQINDNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1=CC(N)=NO1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 2229321-48-4)

The compound 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 2229321-48-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and the 4-bromo-3-methoxyphenyl substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine has surged due to their versatility in medicinal chemistry. The oxazole ring, a key component of this molecule, is known for its stability and ability to interact with biological targets. This has led to its exploration in the development of antimicrobial agents, anti-inflammatory drugs, and even anticancer therapies. The presence of the bromo and methoxy groups further enhances its reactivity, enabling diverse chemical modifications.

One of the most frequently asked questions about CAS No. 2229321-48-4 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature is another advantage, as it can be stored for extended periods without significant degradation. These properties are critical for researchers working on high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend toward green chemistry, as they often reduce waste and energy consumption. The compound's molecular weight and logP value are also frequently discussed, as they influence its pharmacokinetic properties.

Another area of interest is the potential role of 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine in neurological research. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, opening avenues for treating neurodegenerative diseases. This aligns with the broader scientific community's focus on addressing Alzheimer's and Parkinson's diseases, which are among the most searched topics in biomedical research today.

From an industrial perspective, the scalability of CAS No. 2229321-48-4 production is a key consideration. Manufacturers are increasingly adopting continuous flow chemistry to meet the demand for high-purity batches. This approach not only enhances efficiency but also ensures compliance with stringent regulatory standards. The compound's spectroscopic data, including NMR and mass spectrometry profiles, are well-documented, aiding in quality control and verification.

In summary, 5-(4-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 2229321-48-4) represents a promising candidate for diverse applications in life sciences. Its structural complexity, combined with its bioactive potential, makes it a subject of ongoing research. As scientists continue to explore its properties, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.